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Compound of Interest

Compound Name: Tert-butyl 2-(methylamino)acetate

Cat. No.: B2875501 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tert-butyl 2-(methylamino)acetate hydrochloride, also known as sarcosine tert-butyl ester

hydrochloride, is a derivative of the naturally occurring amino acid sarcosine. Its chemical

structure, featuring a tert-butyl ester protecting group, makes it a valuable building block in

organic synthesis, particularly in the fields of peptide synthesis and pharmaceutical

development. This document provides a comprehensive overview of its chemical and physical

properties, detailed experimental protocols for its synthesis and analysis, and an exploration of

its applications in scientific research.

Physicochemical Properties
Tert-butyl 2-(methylamino)acetate hydrochloride is a white to off-white crystalline solid.[1] It is

highly soluble in water and soluble in solvents like methanol.[2] The hydrochloride salt form

enhances its stability and ease of handling in laboratory settings.[3]

Table 1: Physicochemical Data of Tert-butyl 2-(methylamino)acetate Hydrochloride
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Property Value Source(s)

Molecular Formula C₇H₁₆ClNO₂ [4]

Molecular Weight 181.66 g/mol [4]

CAS Number 136088-69-2

Appearance
White to off-white crystalline

powder

Melting Point >120°C (sublimates)

Solubility Soluble in water and methanol [2]

Boiling Point Not available

pKa Not available

Experimental Protocols
Synthesis of Tert-butyl 2-(methylamino)acetate
Hydrochloride
A common method for the synthesis of tert-butyl 2-(methylamino)acetate hydrochloride

involves the esterification of sarcosine with tert-butanol in the presence of an acid catalyst,

followed by the formation of the hydrochloride salt.[1]

Materials:

Sarcosine

Tert-butanol

Thionyl chloride (SOCl₂) or another suitable acid catalyst

Diethyl ether or another suitable organic solvent

Hydrochloric acid (ethanolic or ethereal solution)

Procedure:
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Esterification:

Suspend sarcosine in an excess of tert-butanol.

Cool the mixture in an ice bath.

Slowly add thionyl chloride dropwise with stirring. The reaction is exothermic and releases

gas.

After the addition is complete, allow the mixture to warm to room temperature and then

reflux for several hours until the reaction is complete (monitored by TLC).

Remove the excess tert-butanol under reduced pressure.

Work-up and Salt Formation:

Dissolve the residue in a suitable organic solvent like diethyl ether.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any

remaining acid, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate and filter.

To the filtrate, add a solution of hydrochloric acid in ethanol or ether dropwise with stirring

until precipitation is complete.

Purification:

Collect the precipitate by filtration.

Wash the solid with cold diethyl ether to remove any unreacted starting materials and

byproducts.

Dry the product under vacuum to yield tert-butyl 2-(methylamino)acetate hydrochloride

as a white solid.

Workflow for the Synthesis of Tert-butyl 2-(methylamino)acetate Hydrochloride
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A flowchart illustrating the synthesis and purification process.
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Analytical Characterization
The structure and purity of tert-butyl 2-(methylamino)acetate hydrochloride can be confirmed

using various analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show a singlet for the nine equivalent

protons of the tert-butyl group, a singlet for the three protons of the N-methyl group, and a

singlet for the two protons of the methylene group adjacent to the carbonyl. The presence of

the hydrochloride salt may lead to peak broadening and a downfield shift of the N-H proton

(if observable). Based on a related sulfonamide derivative, the tert-butyl protons appear

around δ 1.30 ppm, the N-methyl protons around δ 2.77 ppm, and the methylene protons

around δ 3.75 ppm in CDCl₃.[5]

¹³C NMR: The carbon NMR spectrum should exhibit distinct signals for the quaternary

carbon and the methyl carbons of the tert-butyl group, the N-methyl carbon, the methylene

carbon, and the carbonyl carbon. For a similar sulfonamide compound, the tert-butyl carbons

are observed at approximately δ 27.7 ppm (CH₃) and δ 81.8 ppm (quaternary C), the N-

methyl carbon at δ 35.4 ppm, the methylene carbon at δ 51.4 ppm, and the carbonyl carbon

at δ 167.3 ppm in CDCl₃.[5]

Infrared (IR) Spectroscopy:

The IR spectrum is expected to display characteristic absorption bands for the various

functional groups present in the molecule. Key peaks would include:

N-H stretch: A broad band in the region of 2400-3000 cm⁻¹ characteristic of an amine salt.

C-H stretch: Sharp peaks around 2800-3000 cm⁻¹ for the alkyl groups.

C=O stretch: A strong absorption band around 1730-1750 cm⁻¹ for the ester carbonyl group.

C-O stretch: A peak in the 1150-1250 cm⁻¹ region for the ester C-O bond.

N-H bend: A band around 1500-1600 cm⁻¹.

Mass Spectrometry (MS):
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Electron ionization (EI) mass spectrometry would likely lead to fragmentation of the molecule.

The molecular ion peak (M⁺) would be observed at m/z corresponding to the free base

(145.11). Common fragmentation patterns for amino acid esters include the loss of the tert-

butyl group (-57 amu) and cleavage at the C-C bond alpha to the nitrogen.

Predicted Fragmentation Pathway

[C7H15NO2]+• (m/z 145)

[C3H8N]+• (m/z 58)
Loss of C4H7O2

α-cleavage

[C6H12NO2]+ (m/z 130)
Loss of CH3

Loss of methyl radical

[C5H10N]+ (m/z 84)
Loss of CO2C(CH3)3

Loss of tert-butoxycarbonyl radical

Click to download full resolution via product page

A diagram of the predicted mass spectrometry fragmentation.

Applications in Research and Drug Development
Tert-butyl 2-(methylamino)acetate hydrochloride is a versatile reagent with several

applications in the fields of chemistry and drug discovery.

Peptide Synthesis: The tert-butyl ester group serves as a convenient protecting group for the

carboxylic acid functionality of sarcosine. This allows for the selective formation of peptide

bonds at the N-terminus without interference from the C-terminus. The tert-butyl group can

be readily removed under acidic conditions.[6]

Pharmaceutical Intermediate: This compound is used as a building block in the synthesis of

more complex molecules with potential therapeutic applications. Its structural similarity to

glycine suggests that it could be incorporated into molecules designed to interact with

biological targets that recognize glycine or other amino acids.[3]

Neuroscience Research: As a derivative of sarcosine, which is known to be a glycine

transporter-1 (GlyT1) inhibitor, tert-butyl 2-(methylamino)acetate hydrochloride and its

derivatives may be of interest in neuroscience research. GlyT1 inhibitors are being
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investigated for their potential in treating neurological and psychiatric disorders. While direct

activity of this specific compound on neurotransmitter systems has not been extensively

reported, its role as a precursor to potentially active molecules is significant.[3]

Safety and Handling
Tert-butyl 2-(methylamino)acetate hydrochloride should be handled in a well-ventilated area,

and appropriate personal protective equipment, including gloves, safety glasses, and a lab

coat, should be worn. It is important to avoid inhalation of dust and contact with skin and eyes.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
Tert-butyl 2-(methylamino)acetate hydrochloride is a valuable and versatile chemical

intermediate for researchers in both academic and industrial settings. Its well-defined

properties and utility in organic synthesis, particularly in the construction of peptides and other

complex organic molecules, underscore its importance in the advancement of pharmaceutical

and chemical research. This guide provides a foundational understanding of its properties and

applications, serving as a valuable resource for scientists and professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Tert-butyl 2-(methylamino)acetate
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2875501#tert-butyl-2-methylamino-acetate-
hydrochloride-salt-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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